5-{[2-(Benzyloxy)benzyl]amino}-2-(morpholin-4-yl)benzoic acid

• Molecular Formula: C25H26N2O4
• Molecular Weight: 418.5 g/mol
• IUPAC Name: 2-morpholin-4-yl-5-[(2-phenylmethoxyphenyl)methylamino]benzoic acid
• InChI: InChI=1S/C25H26N2O4/c28-25(29)22-16-21(10-11-23(22)27-12-14-30-15-13-27)26-17-20-8-4-5-9-24(20)31-18-19-6-2-1-3-7-19/h1-11,16,26H,12-15,17-18H2,(H,28,29)
• InChI Key: PIOQYRLXTGSDKX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)NCC3=CC=CC=C3OCC4=CC=CC=C4)C(=O)O

Description

5-{[2-(Benzyloxy)benzyl]amino}-2-(morpholin-4-yl)benzoic acid is an organic compound with a complex structure that includes benzyloxy, benzylamino, and morpholinyl groups attached to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[2-(Benzyloxy)benzyl]amino}-2-(morpholin-4-yl)benzoic acid typically involves multiple steps, including the formation of intermediate compounds. One common method involves the use of Suzuki–Miyaura coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This reaction is known for its mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced techniques such as microwave irradiation can enhance reaction rates and efficiency .

Chemical Reactions Analysis

Types of Reactions

5-{[2-(Benzyloxy)benzyl]amino}-2-(morpholin-4-yl)benzoic acid can undergo various chemical reactions, including:

Oxidation: Conversion of benzylic positions to carbonyl groups.

Reduction: Reduction of nitro groups to amines using catalytic hydrogenation or reducing metals in acid.

Substitution: Electrophilic substitution reactions on the aromatic ring, such as nitration and Friedel-Crafts acylation.

Common Reagents and Conditions

Common reagents used in these reactions include palladium catalysts for Suzuki–Miyaura coupling, hydrogen gas for catalytic hydrogenation, and nitrating agents for electrophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carbonyl-containing compounds, while reduction reactions produce amines.

Scientific Research Applications

5-{[2-(Benzyloxy)benzyl]amino}-2-(morpholin-4-yl)benzoic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor for drug development.

Industry: Utilized in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of 5-{[2-(Benzyloxy)benzyl]amino}-2-(morpholin-4-yl)benzoic acid involves its interaction with molecular targets and pathways. The compound’s structure allows it to participate in various chemical reactions, influencing biological systems and processes. For example, the reduction of electron-withdrawing groups to electron-donating groups can modulate the compound’s reactivity and interactions .

Comparison with Similar Compounds

Similar Compounds

2-Amino-5-methylbenzoic acid: Shares a benzoic acid core but differs in the substituents attached to the aromatic ring.

2-Benzyloxybenzoic acid: Contains a benzyloxy group but lacks the amino and morpholinyl groups.

Uniqueness

5-{[2-(Benzyloxy)benzyl]amino}-2-(morpholin-4-yl)benzoic acid is unique due to its combination of benzyloxy, benzylamino, and morpholinyl groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and industrial applications.